Cas no 923512-39-4 (1-(4-bromobenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-(4-bromobenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 923512-39-4
• MF: C₂₁H₁₇BrFN₇O
• MW: 482.30838561058
• CID: 5505721
• PubChem ID: 42099608
• Update Time: 2025-05-30

1-(4-bromobenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 923512-39-4
• 1-(4-bromobenzoyl)-4-[3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine
• (4-bromophenyl)-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• VU0502876-1
• (4-bromophenyl)(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone
• F2865-0365
• AKOS024472800
• 1-(4-bromobenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C21H17BrFN7O/c22-15-3-1-14(2-4-15)21(31)29-11-9-28(10-12-29)19-18-20(25-13-24-19)30(27-26-18)17-7-5-16(23)6-8-17/h1-8,13H,9-12H2
• InChI Key： ZRMPWIXRGNBRRD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(N1CCN(C2C3=C(N=CN=2)N(C2C=CC(=CC=2)F)N=N3)CC1)=O

Computed Properties

• Exact Mass: 481.06620g/mol
• Monoisotopic Mass: 481.06620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80Ų

Additional information on 1-(4-bromobenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

Compound CAS No. 923512-39-4: A Comprehensive Overview

The compound 1-(4-bromobenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylpiperazine (CAS No. 923512-39-4) is a highly specialized chemical entity with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities.

Recent studies have highlighted the importance of bromobenzoyl and fluorophenyl substituents in modulating the pharmacokinetic properties of heterocyclic compounds. The presence of these groups in 1-(4-bromobenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylpiperazine suggests a potential role in enhancing drug absorption and bioavailability.

The core structure of this compound includes a triazolo[4,5-d]pyrimidine moiety, which is known for its ability to interact with various biological targets. This heterocyclic system has been extensively studied for its applications in anti-cancer therapies and kinase inhibitors.

Preliminary research indicates that 1-(4-bromobenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylpiperazine exhibits potent inhibitory activity against several key enzymes involved in cellular signaling pathways. This makes it a strong candidate for further investigation in the context of personalized medicine.

Moreover, the integration of a piperazine ring within the molecular framework enhances the compound's ability to form hydrogen bonds with target proteins. This feature is critical for improving the selectivity and efficacy of therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of CAS No. 923512-39-4 with high precision. These computational models suggest that the compound could serve as a lead molecule for developing novel anti-inflammatory agents.

In conclusion, 1-(4-bromobenzoyl)-4-3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylpiperazine represents a cutting-edge chemical entity with immense potential in the pharmaceutical industry. Its unique structure and promising biological properties make it an ideal candidate for further exploration in preclinical studies.